4-hydroxy-N-(4-methoxyphenyl)benzene-1-sulfonamide

• IUPAC Name: 4-hydroxy-N-(4-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H13NO4S/c1-18-12-6-2-10(3-7-12)14-19(16,17)13-8-4-11(15)5-9-13/h2-9,14-15H,1H3
• InChI Key: GMBTUKXVTQCJCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)O
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol
• CAS No.: 380341-92-4

Description

4-hydroxy-N-(4-methoxyphenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C13H13NO4S and its molecular weight is 279.31. The purity is usually 95%.
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Scientific Research Applications

Diuretics and Carbonic Anhydrase Inhibition

Sulfonamide compounds, including those structurally related to "4-hydroxy-N-(4-methoxyphenyl)benzene-1-sulfonamide," are explored for their diuretic properties and carbonic anhydrase (CA) inhibitory action. These compounds show promise in treating conditions like hypertension and various edemas through their action on renal and blood vessel CA isoforms, potentially leading to blood pressure lowering and organ-protective activities (Carta & Supuran, 2013).

Antimicrobial and Antitumor Activities

Sulfonamides have demonstrated significant antimicrobial properties against bacterial infections. Beyond their antibacterial use, research has expanded into exploring their antitumor properties, highlighting the versatility of sulfonamide compounds in therapeutic applications. This diverse activity spectrum underscores their potential in drug development for treating various diseases, including cancer (Gulcin & Taslimi, 2018).

Environmental and Analytical Applications

The presence of sulfonamides in the environment and their analytical detection through methods such as capillary electrophoresis have been subjects of study. These research efforts aim at understanding the environmental impact of sulfonamides and developing reliable methods for their detection in pharmaceutical and food samples, as well as in biological fluids (Hoff & Kist, 2009).

Advanced Oxidation Processes

The degradation of pharmaceuticals, including compounds structurally related to sulfonamides, via advanced oxidation processes (AOPs) has been reviewed. This research focuses on understanding the degradation pathways, by-products, and potential environmental impacts of these processes, highlighting the importance of treating pharmaceutical pollutants to mitigate their effects on ecosystems (Qutob et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.